Cas no 15236-03-0 (4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-)

• Product name: 4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-
• CAS No: 15236-03-0
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• CID: 160643
• PubChem ID: 5381798

4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-
• 2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methylchromen-4-one
• 2-(3,4-Dimethoxyphenyl)-7-hydroxy-5-methyl-4H-chromen-4-one
• 2-(3,4-dimethoxy-phenyl)-7-hydroxy-5-methyl-chromen-4-one
• 5-Methyl-7-hydroxy-3',4'-dimethoxy-flavon
• AC1NTIEI
• AG-D-99599
• CHEMBL485472
• CTK4C7421
• KB-221455
• NSC123384
• NSC 123384
• 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIMETHOXYPHENYL)-7-HYDROXY-5-METHYL-
• 2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-chromen-4-one
• 15236-03-0
• DTXSID00165007
• FLAVONE, 7-HYDROXY-3',4'-DIMETHOXY-5-METHYL-
• 2-(3,4-DIMETHOXYPHENYL)-7-HYDROXY-5-METHYL-4H-1-BENZOPYRAN-4-ONE
• NSC-123384
• UNII-76TFK62TY4
• 76TFK62TY4

• Inchi： InChI=1S/C18H16O5/c1-10-6-12(19)8-17-18(10)13(20)9-15(23-17)11-4-5-14(21-2)16(7-11)22-3/h4-9,19H,1-3H3
• InChI Key： UGBBKNOBQACBOG-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C2=CC(=O)C3=C(C=C(C=C3O2)O)C)C=C1OC

Computed Properties

• Exact Mass: 312.09978
• Monoisotopic Mass: 312.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.29
• Boiling Point: 524.4°Cat760mmHg
• Flash Point: 193.6°C
• Refractive Index: 1.613
• PSA: 64.99
• LogP: 3.49120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids